Cas no 92303-12-3 (1H-Benzimidazole, 2-methyl-4,6-dinitro-)

1H-Benzimidazole, 2-methyl-4,6-dinitro- structure
92303-12-3 structure
Product Name:1H-Benzimidazole, 2-methyl-4,6-dinitro-
CAS No:92303-12-3
MF:C8H6N4O4
MW:222.15764093399
CID:753500
PubChem ID:11127857
Update Time:2025-04-19

1H-Benzimidazole, 2-methyl-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-methyl-4,6-dinitro-
    • 2-methyl-4,6-dinitro-1H-benzimidazole
    • 92303-12-3
    • DTXSID90456219
    • Inchi: 1S/C8H6N4O4/c1-4-9-6-2-5(11(13)14)3-7(12(15)16)8(6)10-4/h2-3H,1H3,(H,9,10)
    • InChI Key: GQIQKYVQFNHIQN-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC(=CC2=C1N=C(C)N2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 222.03890469g/mol
  • Monoisotopic Mass: 222.03890469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 120Ų
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